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Compound of Interest

Compound Name:
3-Chloro-4-propoxyaniline

hydrochloride

CAS No.: 90415-74-0

Cat. No.: B1486675

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3-Chloro-4-propoxyaniline
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chloro-4-propoxyaniline hydrochloride is a substituted aniline derivative of significant

interest in synthetic organic chemistry. As a chemical intermediate, it serves as a valuable

building block in the development of more complex molecules, particularly within the

pharmaceutical and agrochemical industries. The presence of a chlorine atom, a propoxy

group, and an aniline functional group provides multiple reaction sites, making it a versatile

precursor. An in-depth understanding of its physicochemical properties is paramount for its

effective handling, characterization, and application in research and development.

This guide provides a comprehensive technical overview of 3-Chloro-4-propoxyaniline
hydrochloride, focusing on its core physicochemical properties, analytical characterization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1486675#bc-rfq
https://www.benchchem.com/product/b1486675/docs?utm_src=pdf-body#3-chloro-4-propoxyaniline-hydrochloride-physicochemical-properties
https://www.benchchem.com/product/b1486675/docs?utm_src=pdf-body#3-chloro-4-propoxyaniline-hydrochloride-physicochemical-properties
https://www.benchchem.com/product/b1486675/docs?utm_src=pdf-body#3-chloro-4-propoxyaniline-hydrochloride-physicochemical-properties
https://www.benchchem.com/product/b1486675/docs?utm_src=pdf-body#3-chloro-4-propoxyaniline-hydrochloride-physicochemical-properties
https://www.benchchem.com/product/b1486675/docs?utm_src=pdf-body#3-chloro-4-propoxyaniline-hydrochloride-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1486675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


methodologies, and safety protocols. The information herein is synthesized to provide

researchers and drug development professionals with the foundational knowledge required for

its successful application in the laboratory. The significance of chloro-containing compounds in

medicinal chemistry is substantial, with over 250 FDA-approved drugs containing chlorine,

highlighting the importance of understanding such precursors.[1][2]

Molecular Structure and Physicochemical
Properties
The structural and physical characteristics of a compound are fundamental to its reactivity,

solubility, and overall behavior in a chemical system.

Chemical Structure
3-Chloro-4-propoxyaniline hydrochloride is the hydrochloride salt of 3-chloro-4-

propoxyaniline. The core structure consists of a benzene ring substituted with an amino group,

a chlorine atom, and a propoxy group. The hydrochloride salt form generally enhances stability

and aqueous solubility compared to the free base.

IUPAC Name: 3-chloro-4-propoxyaniline hydrochloride

CAS Number: 5211-03-0 (for the free base)[3][4]

Molecular Formula: C₉H₁₃Cl₂NO

Molecular Weight: 222.11 g/mol

Core Physicochemical Data
The following table summarizes the key physicochemical properties of the parent compound, 3-

Chloro-4-propoxyaniline. Data for the hydrochloride salt may vary, particularly concerning

melting point and solubility.
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Property Value Source

Appearance Solid [5]

Melting Point
67-70 °C (153-158 °F) (for free

base)
[5]

Boiling Point 232 °C (450 °F) (for free base) [5]

Molecular Formula C₉H₁₂ClNO (free base) [4]

Molecular Weight 185.66 g/mol (free base) [4]

Spectroscopic and Spectrometric Characterization
Definitive structural elucidation and purity assessment rely on a combination of spectroscopic

techniques. The following sections detail the expected spectral characteristics and provide

standardized protocols for data acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for confirming the molecular structure by providing

information about the chemical environment of hydrogen (¹H) and carbon (¹³C) atoms.

Expected Spectral Features:

¹H NMR: The spectrum would be expected to show distinct signals for the aromatic protons,

the methylene protons of the propoxy group, and the terminal methyl group. The protons on

the aromatic ring will exhibit splitting patterns (doublets, doublet of doublets) based on their

coupling with neighboring protons. The propoxy group should show a triplet for the -O-CH₂-

protons, a sextet for the -CH₂- protons, and a triplet for the terminal -CH₃ protons. The amine

(-NH₂) protons may appear as a broad singlet.

¹³C NMR: The spectrum will show nine distinct carbon signals corresponding to the

molecular structure. The chemical shifts will be influenced by the electron-withdrawing and

donating effects of the substituents on the aromatic ring.

Protocol: NMR Spectroscopic Analysis
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This protocol provides a standardized method for acquiring high-resolution NMR spectra of 3-
Chloro-4-propoxyaniline hydrochloride.

Sample Preparation: Dissolve approximately 10-20 mg of the compound in 0.7 mL of a

suitable deuterated solvent (e.g., DMSO-d₆ or D₂O, given it is a hydrochloride salt) in a

standard 5 mm NMR tube.[6] Tetramethylsilane (TMS) is typically added as an internal

standard (0 ppm).

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer for data acquisition.[6]

¹H NMR Acquisition:

Acquire the spectrum using a standard single-pulse experiment.

Typical spectral width: -2 to 12 ppm.

Employ a sufficient number of scans (e.g., 16) to achieve an adequate signal-to-noise

ratio.

¹³C NMR Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence.

Typical spectral width: 0 to 200 ppm.

A higher number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 5

seconds) are necessary due to the lower natural abundance of ¹³C.[7]

Infrared (IR) Spectroscopy
FT-IR spectroscopy is used to identify the functional groups present in the molecule based on

their characteristic vibrational frequencies.

Expected Characteristic Absorption Bands:

Based on the structure, the following key absorption bands are anticipated. These are

analogous to those seen in similar structures like 3-chloro-4-fluoroaniline.[8]
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Wavenumber Range (cm⁻¹) Vibrational Mode Functional Group

3300-3500 N-H stretching Primary Amine (-NH₂)

2800-3000 C-H stretching Aliphatic (Propoxy group)

~3100 C-H stretching Aromatic

1600-1650 N-H scissoring (bending) Primary Amine (-NH₂)

1450-1550 C=C stretching Aromatic Ring

1200-1300 C-N stretching Aryl Amine

1000-1100 C-O stretching Aryl-Alkyl Ether

600-800 C-Cl stretching Aryl Halide

Protocol: FT-IR Spectroscopic Analysis (KBr Pellet Method)

This protocol describes the preparation of a potassium bromide (KBr) pellet for the analysis of

solid samples.[6][8]

Sample Preparation: Weigh approximately 1-2 mg of 3-Chloro-4-propoxyaniline
hydrochloride and 100-200 mg of dry, spectroscopic grade KBr.

Grinding: Transfer the KBr and the sample to a clean, dry agate mortar and gently grind the

mixture with a pestle until a fine, homogeneous powder is obtained.[8]

Pellet Formation: Transfer a portion of the powdered mixture into a pellet-forming die. Place

the die assembly into a hydraulic press and apply pressure (typically 8-10 tons) for several

minutes to form a thin, transparent pellet.

Data Acquisition: Place the KBr pellet in the sample holder of an FT-IR spectrometer. Record

the spectrum, typically over a range of 4000-400 cm⁻¹, and collect a sufficient number of

scans (e.g., 32) for a high-quality spectrum. A background spectrum of the empty sample

holder is recorded first and automatically subtracted.[7]

Mass Spectrometry (MS)
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Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its

fragments, confirming the molecular weight and offering insights into its structure.

Expected Mass Spectrum Features:

Molecular Ion Peak: Due to the presence of a single chlorine atom, the mass spectrum will

exhibit a characteristic isotopic pattern for the molecular ion (M⁺). Two peaks will be

observed:

An M⁺ peak corresponding to the molecule containing the ³⁵Cl isotope.

An [M+2]⁺ peak corresponding to the molecule containing the ³⁷Cl isotope.

Isotopic Ratio: The relative intensity of the M⁺ to the [M+2]⁺ peak will be approximately 3:1,

which is a definitive signature for a monochlorinated compound.[9]

Fragmentation: Under electron ionization (EI), the molecule is expected to fragment through

pathways such as loss of the propoxy group, cleavage of the propyl chain, and loss of the

chlorine atom.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines a standard method for analyzing volatile and semi-volatile compounds

like 3-Chloro-4-propoxyaniline (as the free base).[6][9]

Sample Preparation: Prepare a dilute solution (approx. 1 mg/mL) of the free base in a

volatile organic solvent such as dichloromethane or ethyl acetate.

Instrumentation: Use a GC system coupled to a mass selective detector (MSD).

GC Conditions:

Column: A non-polar capillary column, such as an HP-5ms (30 m x 0.25 mm, 0.25 µm film

thickness), is suitable.[6]

Inlet Temperature: 250°C.
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Oven Program: Start at 70°C, hold for 2 minutes, then ramp to 280°C at a rate of

10°C/min, and hold for 5 minutes.[6]

Carrier Gas: Helium at a constant flow of 1 mL/min.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Synthesis and Analysis Workflow
The general workflow for utilizing a chemical intermediate like 3-Chloro-4-propoxyaniline

involves synthesis, purification, and subsequent characterization to confirm identity and purity

before its use in downstream applications.
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Caption: General workflow for synthesis and quality control.

Safety, Handling, and Storage
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Proper handling and storage are critical due to the potential hazards associated with this class

of compounds. The following information is derived from safety data sheets for 3-Chloro-4-

propoxyaniline and related anilines.[5][10]

Hazard Identification
Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[5]

Skin Sensitization: May cause an allergic skin reaction.[4][5]

Carcinogenicity: May cause cancer.[5]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[5]

Recommended Handling and Storage
Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[5][11]

Ventilation: Use only outdoors or in a well-ventilated area.[5]

Handling: Obtain special instructions before use. Do not handle until all safety precautions

have been read and understood. Avoid breathing dust. Wash skin thoroughly after handling.

[5]

Storage: Store locked up in a well-ventilated place. Keep the container tightly closed.[12]

Conclusion
3-Chloro-4-propoxyaniline hydrochloride is a key chemical intermediate with well-defined

physicochemical properties. Its characterization is reliably achieved through a combination of

standard analytical techniques, including NMR, FT-IR, and mass spectrometry. A thorough

understanding of these properties, coupled with strict adherence to safety and handling

protocols, is essential for its effective and safe use in research and drug discovery applications.

The data and protocols presented in this guide serve as a foundational resource for scientists

and researchers working with this versatile compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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